Cas no 535950-00-6 (2,4,4-Trimethyl-7-oxabicyclo4.1.0hept-2-ene-3-carbonitrile)

• Product Name: 2,4,4-Trimethyl-7-oxabicyclo4.1.0hept-2-ene-3-carbonitrile
• CAS No: 535950-00-6
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5040648
• Update Time: 2025-07-18

2,4,4-Trimethyl-7-oxabicyclo4.1.0hept-2-ene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4,4-Trimethyl-7-oxabicyclo[4.1.0]hept-2-ene-3-carbonitrile
• 7-Oxabicyclo[4.1.0]hept-2-ene-3-carbonitrile, 2,4,4-trimethyl-
• 2,4,4-Trimethyl-7-oxabicyclo4.1.0hept-2-ene-3-carbonitrile

• Inchi： 1S/C10H13NO/c1-6-7(5-11)10(2,3)4-8-9(6)12-8/h8-9H,4H2,1-3H3
• InChI Key： ZVHDMRZFTSHGNW-UHFFFAOYSA-N
• SMILES： C12C(O1)CC(C)(C)C(C#N)=C2C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on 2,4,4-Trimethyl-7-oxabicyclo4.1.0hept-2-ene-3-carbonitrile

Introduction to 2,4,4-Trimethyl-7-oxabicyclo[4.1.0]hept-2-ene-3-carbonitrile (CAS No. 535950-00-6)

2,4,4-Trimethyl-7-oxabicyclo[4.1.0]hept-2-ene-3-carbonitrile, identified by its Chemical Abstracts Service registry number CAS No. 535950-00-6, is a structurally unique heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry due to its intriguing molecular framework and potential biological activities. This bicyclic nitrile features a seven-membered oxygen-containing ring fused with a five-membered carbon ring, adorned with three methyl groups and a cyano substituent at the 3-position, making it a versatile scaffold for further functionalization and exploration.

The compound's name highlights several key structural features that are central to its chemical behavior and reactivity. The bicyclo[4.1.0] designation indicates a fused bicyclic system consisting of a four-membered ring connected to a seven-membered ring, which imparts rigidity and conformational constraints to the molecule. The presence of the oxygen atom within the bicyclic system creates a 7-oxabicyclo core, which is known to exhibit distinct electronic and steric properties compared to unsubstituted cycloalkanes or other heterocyclic systems.

The trimethyl substitution pattern at the 2-, 4-, and 4-positions further influences the compound's reactivity by introducing electron-donating alkyl groups that can modulate the electronic distribution across the molecule. This substitution pattern is particularly interesting from a synthetic chemistry perspective, as it provides multiple sites for further derivatization while maintaining the core bicyclic structure. The cyano group at the 3-position serves as a versatile handle for subsequent chemical transformations, including nucleophilic addition reactions, reduction to amides or carboxylic acids, or participation in transition-metal-catalyzed cross-coupling reactions.

Recent advancements in medicinal chemistry have demonstrated the potential of heterocyclic compounds as pharmacophores in drug discovery programs. The structural motif of 2,4,4-Trimethyl-7-oxabicyclo[4.1.0]hept-2-ene-3-carbonitrile has been explored in several contexts due to its ability to mimic bioactive scaffolds found in natural products and known pharmaceuticals. For instance, studies have shown that similar bicyclic oxanes can exhibit inhibitory activity against various enzymatic targets by interacting with specific binding pockets through their rigid three-dimensional structures.

In particular, the cyano-substituted oxabicycle has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. The cyano group can be readily transformed into other functional groups such as amides, alcohols, or thiols through established chemical protocols, allowing for the generation of libraries of derivatives with tailored properties. This flexibility makes CAS No. 535950-00-6 an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.

The stereochemistry of 2,4,4-Trimethyl-7-oxabicyclo[4.1.0]hept-2-ene-3-carbonitrile is another critical aspect that influences its biological activity and synthetic utility. The puckering of the bicyclic system and the relative orientation of substituents can significantly impact how the molecule interacts with biological targets such as enzymes or receptors. Computational studies have been employed to model these interactions and predict potential binding affinities, providing valuable insights into optimizing lead compounds for drug development.

From a synthetic chemistry standpoint, the preparation of CAS No. 535950-00-6 represents an interesting challenge due to its complex bicyclic architecture. Modern synthetic strategies have focused on developing efficient routes to construct such systems while maintaining high regioselectivity and enantioselectivity where necessary. Transition-metal-catalyzed cyclizations and intramolecular reactions have emerged as powerful tools for assembling these intricate molecular frameworks in a concise manner.

The utility of this compound extends beyond pharmaceutical applications; it has also been explored in materials science and agrochemical research due to its unique structural features. For example, derivatives of this scaffold have been investigated as precursors for polymers with specialized properties or as intermediates in synthesizing novel pesticides with improved efficacy and environmental profiles.

In conclusion,2,4,4-Trиметил–7–оксабицикло[4.–1.–0]гепт–2–ен–3–карбонитрил (CAS No. 535950–00–6) stands out as a structurally fascinating compound with broad potential applications in synthetic chemistry and drug discovery programs. Its unique combination of functional groups—namely the oxygen-containing bicyclic core,trimethyl substitution pattern, and cyano group—makes it an invaluable scaffold for generating novel bioactive molecules while offering multiple opportunities for further chemical elaboration.